
Personal protective equipment for handling N-
Phenylpiperidin-4-amine

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: N-Phenylpiperidin-4-amine

Cat. No.: B126078 Get Quote

Essential Safety and Handling Guide for N-
Phenylpiperidin-4-amine
This guide provides crucial safety, handling, and disposal information for N-Phenylpiperidin-4-
amine (CAS No: 23056-29-3), tailored for researchers, scientists, and drug development

professionals. Adherence to these protocols is vital for ensuring laboratory safety and

minimizing exposure risk.

Chemical and Physical Properties
N-Phenylpiperidin-4-amine is classified as harmful if swallowed, a skin and eye irritant, and

may cause respiratory irritation.[1][2] It is also designated as a List I chemical by the U.S. Drug

Enforcement Administration (DEA) due to its use in the illicit manufacture of fentanyl.[3][4]
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Property Data

Synonyms
4-Anilinopiperidine, N-phenyl-4-piperidinamine,

4-AP

CAS Number 23056-29-3[1][5]

Molecular Formula C₁₁H₁₆N₂[5]

Molecular Weight 176.26 g/mol [5]

Appearance Solid

Hazard Statements

H302: Harmful if swallowed.[1] H315: Causes

skin irritation.[1] H319: Causes serious eye

irritation.[1] H335: May cause respiratory

irritation.[1]

Signal Word Warning[1]

Note: Specific quantitative data such as melting point, boiling point, and occupational exposure

limits are not consistently available in the provided safety data sheets.[2]

Personal Protective Equipment (PPE) Protocol
A comprehensive PPE strategy is mandatory to prevent skin, eye, and respiratory exposure.

The following equipment must be worn at all times when handling N-Phenylpiperidin-4-amine.

Respiratory Protection
Requirement: A NIOSH-approved air-purifying respirator with a particulate filter is necessary,

especially when handling the solid form where dust may be generated.[2] For significant spill

events or in poorly ventilated areas, a positive-pressure, self-contained breathing apparatus

(SCBA) may be required.[6]

Rationale: Prevents inhalation of harmful dust or aerosols which can cause respiratory

irritation.[2]

Eye and Face Protection

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://cdn.caymanchem.com/cdn/msds/30898m.pdf
https://m.chemicalbook.com/ProductChemicalPropertiesCB5907227_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB5907227_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB5907227_EN.htm
https://cdn.caymanchem.com/cdn/msds/30898m.pdf
https://cdn.caymanchem.com/cdn/msds/30898m.pdf
https://cdn.caymanchem.com/cdn/msds/30898m.pdf
https://cdn.caymanchem.com/cdn/msds/30898m.pdf
https://cdn.caymanchem.com/cdn/msds/30898m.pdf
https://store.apolloscientific.co.uk/storage/msds/OR19578_msds.pdf
https://www.benchchem.com/product/b126078?utm_src=pdf-body
https://store.apolloscientific.co.uk/storage/msds/OR19578_msds.pdf
https://chemm.hhs.gov/ppe.htm
https://store.apolloscientific.co.uk/storage/msds/OR19578_msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b126078?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Requirement: Chemical safety goggles are mandatory.[7] For splash hazards, a full face

shield should be worn in addition to goggles.[8]

Rationale: Protects against serious eye irritation or injury from dust particles or splashes.[2]

Skin and Body Protection
Gloves: Wear two pairs of chemotherapy-grade, powder-free nitrile gloves that meet the

ASTM D6978 standard.[9] Change gloves frequently and immediately if contamination is

suspected.

Gown/Coveralls: A disposable, impermeable, long-sleeved gown that closes in the back is

required.[8][9] Cuffs should be elastic or knit to ensure a tight fit around the inner glove.[9]

For extensive handling, chemical-resistant coveralls may be necessary.[10]

Shoe Covers: Disposable shoe covers should be worn to prevent tracking chemical

contaminants out of the laboratory.[9]

Rationale: Avoids direct skin contact, which can cause irritation.[1] Contaminated clothing

must be laundered separately before reuse.[2]

PPE Donning and Doffing Workflow
Properly putting on (donning) and taking off (doffing) PPE is critical to prevent cross-

contamination.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAH2715814&productDescription=4-ANILINO-1-BENZLPIPERIDIN+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.provista.com/blog/blog-listing/8-types-of-ppe-to-wear-when-compounding-hazardous-drugs
https://store.apolloscientific.co.uk/storage/msds/OR19578_msds.pdf
https://publications.ashp.org/previewpdf/book/9781585285747/ch008.xml?pdfJsInlineViewToken=178664383&inlineView=true
https://www.provista.com/blog/blog-listing/8-types-of-ppe-to-wear-when-compounding-hazardous-drugs
https://publications.ashp.org/previewpdf/book/9781585285747/ch008.xml?pdfJsInlineViewToken=178664383&inlineView=true
https://publications.ashp.org/previewpdf/book/9781585285747/ch008.xml?pdfJsInlineViewToken=178664383&inlineView=true
https://osha.oregon.gov/OSHAPubs/1018.pdf
https://publications.ashp.org/previewpdf/book/9781585285747/ch008.xml?pdfJsInlineViewToken=178664383&inlineView=true
https://cdn.caymanchem.com/cdn/msds/30898m.pdf
https://store.apolloscientific.co.uk/storage/msds/OR19578_msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b126078?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Donning (Putting On)

Doffing (Taking Off)

1. Shoe Covers 3. Gown 2. Outer Gloves4. Respirator 5. Goggles/Face Shield 6. Inner Gloves

1. Shoe Covers 3. Gown2. Outer Gloves 4. Goggles/Face Shield 5. Respirator 6. Inner Gloves

Elimination
(Not Feasible: Chemical is Required)

Substitution
(Not Feasible: Specific Compound Needed)

Engineering Controls
(Fume Hood, Ventilation)

Administrative Controls
(SOPs, Training, Labeling)

Personal Protective Equipment
(Gloves, Goggles, Respirator)
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Waste Generation
(Contaminated PPE, Excess Chemical)

Collect Waste in
Designated, Labeled Container

Use sealed plastic bags
or containers

Segregate from Other
Chemical Waste Streams

Store in a Cool, Dry,
Well-Ventilated Area

Away from incompatible
materials

Arrange for Pickup by
Authorized Hazardous Waste Contractor

Follow local, regional, &
national regulations

Disposal Complete

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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